Cas no 83-34-1 (Skatole)

Skatole is a naturally occurring, organic compound derived from the decomposition of organic matter. It possesses a strong, pungent odor, often used as an indicator in wastewater treatment and environmental monitoring. Skatole's key advantages lie in its high sensitivity to detection and ability to indicate poor sanitation conditions or organic pollution.
Skatole structure
Skatole structure
Product Name:Skatole
CAS No:83-34-1
MF:C9H9N
MW:131.174462080002
MDL:MFCD00005627
CID:34288
PubChem ID:24896981
Update Time:2025-09-22

Skatole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-indole
    • 3-MI
    • BETA-METHYLINDOLE
    • FEMA 3019
    • SCATOLE
    • SKATOL
    • SKATOLE
    • SKETOLE
    • 1H-Indole,3-methyl-
    • 3-methyl-1h-indol
    • 3-methyl-indol
    • 3-Methylindole (skatole)
    • Indole, 3-methyl-
    • skatole(3-methylindole)
    • skatole,3-methyl-1H-indole
    • 3-METLYLINDOLE
    • SKATOLE(RG)
    • 3-Methyl-1H-indazole
    • 3-Methylindole
    • 3-methyl-indole
    • scatol
    • 3-Methyl-1H-indole (ACI)
    • Indole, 3-methyl- (8CI)
    • Indole, 3-methyl-(skatole) (7CI)
    • NSC 122024
    • β-Methylindole
    • MLS001332538
    • MLS001332537
    • 3-methyl-4,5-benzopyrrole
    • 3-METHYLINDOL
    • MLSMR
    • SMR000677925
    • Skatole
    • MDL: MFCD00005627
    • Inchi: 1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3
    • InChI Key: ZFRKQXVRDFCRJG-UHFFFAOYSA-N
    • SMILES: C1C=C2NC=C(C2=CC=1)C
    • BRN: 111296

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or slightly brown crystals.
  • Density: 1.0111 (estimate)
  • Melting Point: 92-97 °C (lit.)
  • Boiling Point: 265-266 °C(lit.)
  • Flash Point: Fahrenheit: 269.6 ° f < br / > Celsius: 132 ° C < br / >
  • Refractive Index: 1.6070 (estimate)
  • Solubility: Soluble in water, Ether, Alcohols, Benzene, Acetone, Chloroform.
  • Water Partition Coefficient: Soluble in water, Ether, Alcohols, Benzene, Acetone, Chloroform.
  • Stability/Shelf Life: Stable, but light-sensistive. Stench! Incompatible with strong oxidizing agents, strong acids, acid ahydrides, acid chlorides. Combustible.
  • PSA: 15.79000
  • LogP: 2.47630
  • Merck: 8560
  • Sensitiveness: Light Sensitive
  • FEMA: 3019 | SKATOLE
  • Solubility: Soluble in hot water, ethanol, benzene, chloroform and diethyl ether. Slightly soluble in water
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Skatole Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN3077 - class 9 - PG 3 - DOT/IATA UN3335 - Environmentally hazardous substances, solid, n.o.s., HI: all (not BR)
  • WGK Germany:2
  • Hazard Category Code: 36/37/38-51/53
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8-13
  • RTECS:NM0350000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • TSCA:Yes
  • Toxicity:MLD in frogs (mg/kg): 1000 s.c. (Bin-Ichi)
  • Risk Phrases:R36/37/38

Skatole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Skatole Pricemore >>

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Skatole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile
Reference
DBU, a highly efficient reagent for the facile regeneration of (hetero)arylamines from their acetamides and benzamides: influence of solvent, temperature, and microwave irradiation
Chakrabarty, Manas; et al, Synthetic Communications, 2002, 32(2), 265-272

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine ,  Dicarbonylrhodium acetylacetonate Solvents: Toluene ;  30 bar, 60 °C
Reference
Interrupted Intramolecular Hydroaminomethylation of N-Protected-2-vinyl Anilines: Novel Access to 3-Substitued Indoles or Indoline-2-ols
Hochberger-Roa, Frank; et al, Molecules, 2022, 27(3),

Production Method 3

Reaction Conditions
1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Tetrahydrofuran ;  5 min, rt
Reference
Synthesis of Indoles from o-Haloanilines
Chebieb, Assia; et al, Journal of Organic Chemistry, 2023, 88(14), 10164-10170

Production Method 4

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: 2885997-69-1 Solvents: Methanol ;  24 h, 110 °C
Reference
α-Methylation of Ketones and Indoles Catalyzed by a Manganese(I) PCNHCP Pincer Complex with Methanol as a C1 Source
Thenarukandiyil, Ranjeesh; et al, Organometallics, 2023, 42(1), 62-71

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, 40 - 45 °C; 45 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
An efficient procedure for the deprotection of N-pivaloylindoles, carbazoles and β-carbolines with LDA
Avendano, Carmen; et al, Synlett, 2005, (1), 107-110

Production Method 6

Reaction Conditions
1.1 Catalysts: Chloro[2-[1-[(4-methoxyphenyl)imino-κN]ethyl]-5-[(1-pyrenylsulfonyl)oxy]phenyl-κ… (immobilized on multiwalled carbon nanotubes) Solvents: 2,2,2-Trifluoroethanol ,  Water ;  12 h, 100 °C
Reference
Immobilization of Cyclometalated Iridium Complex onto Multiwalled Carbon Nanotubes for Dehydrogenation of Indolines in Aqueous Solution
Liu, Huan; et al, Industrial & Engineering Chemistry Research, 2017, 56(40), 11413-11421

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) Solvents: Ethanol ;  24 h, 100 °C
Reference
Ruthenium-Catalyzed Regioselective Synthesis of C3-Alkylated Indoles Following Transfer Hydrogenation or Borrowing Hydrogen Strategy
Chen, Xia; et al, Synthesis, 2023, 55(9), 1460-1466

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Palladium Solvents: Ethanol ,  Water ;  rt; 24 h, 100 °C
Reference
Recyclable Pd/C catalyzed one-step reduction of carbonyls to hydrocarbons under simple conditions without extra base
Zhou, Xiao-Yu ; et al, Tetrahedron Letters, 2020, 61(5),

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Tetrabutylammonium bromide Catalysts: Palladium diacetate Solvents: Dimethylformamide
Reference
The intramolecular Heck reaction
Link, J. T., Organic Reactions (Hoboken, 2002, 60,

Production Method 10

Reaction Conditions
1.1 Reagents: Acetic acid ;  30 min, 50 °C
1.2 3 h, 120 °C
Reference
Visible Light-Induced Benzylic C(sp3)-C(sp2) Defluorinative Coupling between Indole Derivatives and Polyfluoroarenes
Li, Yan; et al, Advanced Synthesis & Catalysis, 2023, 365(19), 3284-3289

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylacetamide ;  rt; 6 h, 60 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Divergent synthesis of 2-methylthioindole and 2-unsubstituted indole derivatives mediated by SOCl2 and dimethyl/diethyl sulfoxides
Zhang, Jingran; et al, Organic & Biomolecular Chemistry, 2022, 20(40), 7886-7890

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylacetamide ;  2 h, 60 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
A NaH-promoted N-detosylation reaction of diverse p-toluenesulfonamides
Sun, Wanwan; et al, Tetrahedron Letters, 2020, 61(43),

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Oxygen Catalysts: Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Methanol ;  17 h, 140 °C
Reference
Iridium-catalyzed methylation of indoles and pyrroles using methanol as feedstock
Chen, Shu-Jie; et al, RSC Advances, 2015, 5(86), 70329-70332

Production Method 14

Reaction Conditions
1.1 Catalysts: Nickel Solvents: Methanol
Reference
Desulfuration of some sterically hindered thio ethers with Raney nickel
Pfaender, Peter; et al, Justus Liebigs Annalen der Chemie, 1969, 719, 119-26

Production Method 15

Reaction Conditions
Reference
Synthesis of mescaline, N-methyl-, and N,N-dimethylmescaline
Banholzer, K.; et al, Helvetica Chimica Acta, 1952, 35, 1577-81

Production Method 16

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene][tetrakis(1-methylethyl) 2,2′-[1,3-… Solvents: Tetrahydrofuran
Reference
Characterization and application of catalytic regioselective hydroformylation with a cationic bis(dioxaphospholane)rhodium catalyst precursor
Kwok, Thomas J.; et al, Organometallics, 1993, 12(5), 1954-9

Production Method 17

Reaction Conditions
1.1 Reagents: 1-Fluoro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole Solvents: Acetonitrile ;  rt
Reference
Fluorine as a Traceless Directing Group for the Regiodivergent Synthesis of Indoles and Tryptophans
Andries-Ulmer, Anna; et al, Journal of the American Chemical Society, 2018, 140(40), 13034-13041

Production Method 18

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Oxindole ,  Ferric bromide Solvents: Dimethylacetamide ;  100 °C
1.2 Reagents: Water ;  cooled
Reference
Iron-catalyzed intramolecular C-H amination for the synthesis of N-H carbazoles and indoles
Wang, Zheng-Lin; et al, Green Chemistry, 2023, 25(11), 4463-4468

Production Method 19

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Pentacarbonylchlororhenium ,  1,1′-[2-[(Diphenylphosphino)methyl]-2-methyl-1,3-propanediyl]bis[1,1-diphenylpho… ;  24 h, 140 °C
Reference
Rhenium(I)-Catalyzed C-Methylation of Ketones, Indoles, and Arylacetonitriles Using Methanol
Shee, Sujan; et al, Journal of Organic Chemistry, 2021, 86(9), 6943-6951

Production Method 20

Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: (OC-6-12)-Dichloro[4-[[(S)-ethylthio-κS]methyl]acridine-κN](triphenylphosphine)r… Solvents: Methanol ;  18 h, 135 °C
Reference
Ruthenium Pincer Complex Catalyzed Selective Synthesis of C-3 Alkylated Indoles and Bisindolylmethanes Directly from Indoles and Alcohols
Biswas, Nandita; et al, Advanced Synthesis & Catalysis, 2020, 362(14), 2902-2910

Production Method 21

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  0 °C; 2 h, 40 - 45 °C; cooled
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
A systematic study of two complementary protocols allowing the general, mild and efficient deprotection of N-pivaloylindoles
Ruiz, Miriam; et al, Tetrahedron, 2012, 68(2), 705-710

Production Method 22

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  2 h, 40 - 45 °C
1.2 Reagents: Water
Reference
Deprotection of N-pivaloylindoles, carbazoles and beta-carbolines with a lithium base
Sanchez, J. Domingo; et al, International Electronic Conferences on Synthetic Organic Chemistry, 2004, 1, 1-5

Production Method 23

Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridyl)ruthenium(II) chloride ,  Cobalt, bis[[2,3-butanedione di(oximato-κN)](1-)]chloro(pyridine)-, (OC-6-42)- Solvents: Ethanol ;  24 h, 30 °C
Reference
Acceptorless Dehydrogenation of N-Heterocycles by Merging Visible-Light Photoredox Catalysis and Cobalt Catalysis
He, Ke-Han; et al, Angewandte Chemie, 2017, 56(11), 3080-3084

Production Method 24

Reaction Conditions
1.1 Catalysts: 2,2,2-Trifluoroethanol ,  Chloro[4-methoxy-2-[1-[(4-methoxyphenyl)imino-κN]ethyl]phenyl-κC][(1,2,3,4,5-η)-… ;  20 h, reflux
Reference
Acceptorless Dehydrogenation of Nitrogen Heterocycles with a Versatile Iridium Catalyst
Wu, Jianjun; et al, Angewandte Chemie, 2013, 52(27), 6983-6987

Production Method 25

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Triphenyl phosphite ,  Dichlorobis(tricyclohexylphosphine)palladium Solvents: Dimethylformamide ;  24 h, 90 °C
Reference
Palladium-catalyzed synthesis of indoles via intramolecular Heck reaction
Yang, Hailong; et al, Catalysis Communications, 2013, 38, 21-25

Production Method 26

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrabutylammonium chloride ,  Palladium diacetate Solvents: Dimethylformamide ;  24 h, 25 °C
Reference
Palladium(II) acetate
Grennberg, Helena; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-35

Production Method 27

Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Cesium formate Catalysts: Butanethiol ,  3,5-Bis(1,1-dimethylethyl)[1,1′-biphenyl]-4-ol Solvents: Dimethylformamide ;  3 h, rt
Reference
Deprotection of benzyl-derived groups via photochemically mesolytic cleavage of C-N and C-O bonds
Liang, Kangjiang; et al, Chem, 2023, 9(2), 511-522

Production Method 28

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ,  Tetrahydrofuran
Reference
Arsonium ylides in the synthesis of indoles
Bravo, Pierfrancesco; et al, Tetrahedron Letters, 1970, (52), 4535-8

Production Method 29

Reaction Conditions
Reference
The transition metal-catalyzed N-heterocyclization. The rhodium-catalyzed synthesis of indoles
Watanabe, Yoshihisa; et al, Chemistry Letters, 1980, (5), 603-4

Production Method 30

Reaction Conditions
1.1 2 h, 40 °C
1.2 Reagents: Aluminum chloride Solvents: Water ;  rt; rt → 120 °C; 0.5 h, 120 °C
Reference
Synthesis of 3-methylindole and its new purification method
Xu, Jianguo; et al, Huagong Shengchan Yu Jishu, 2005, 12(4), 12-14

Production Method 31

Reaction Conditions
1.1 Catalysts: 1H-Imidazolium, 1-(4-sulfobutyl)-3-[3-(trihydroxysilyl)propyl]-, 4-methylbenzene… (silica supported) Solvents: Ethanol ;  4 h, rt
Reference
Novel and Efficient Heterogeneous 4-Methylbenzenesulfonic Acid-Based Ionic Liquid Supported on Silica Gel for Greener Fischer Indole Synthesis
Hu, Yu-Lin; et al, Catalysis Letters, 2016, 146(5), 968-976

Production Method 32

Reaction Conditions
1.1 Solvents: Acetic acid ;  50 °C; 3 h, reflux
Reference
Palladium-catalyzed dearomative allylation of indoles with cyclopropyl acetylenes: access to indolenine derivatives
Lu, Chuan-Jun; et al, Organic & Biomolecular Chemistry, 2021, 19(3), 635-644

Production Method 33

Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid ,  Water
Reference
Heterocyclic compounds of nitrogen. VII. Ring contraction of some cinnolines and dihydrocinnolines
Besford, L. S.; et al, Journal of the Chemical Society, 1964, 4037, 4037-44

Production Method 34

Reaction Conditions
Reference
Product class 13: indole and its derivatives
Joule, J. A., Science of Synthesis, 2001, 10, 361-652

Production Method 35

Reaction Conditions
1.1 Reagents: Formic acid ,  Diisopropylethylamine Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Acetonitrile ;  24 h, rt
Reference
Electron Transfer Photoredox Catalysis: Development of a Photoactivated Reductive Desulfonylation of an Aza-Heteroaromatic Ring
Qiang-Liu; et al, Advanced Synthesis & Catalysis, 2020, 362(15), 3110-3115

Production Method 36

Reaction Conditions
Reference
An efficient synthesis of indole
Ito, Yoshihiko; et al, Journal of the American Chemical Society, 1977, 99(10), 3532-4

Production Method 37

Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Diglyme
Reference
Lateral lithiation reactions promoted by heteroatomic substituents
Clark, Robin D.; et al, Organic Reactions (Hoboken, 1995, 47,

Production Method 38

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Hydrogenolysis of 3-(hydroxymethyl)indole and other indole derivatives with lithium aluminum hydride
Leete, Edward; et al, Canadian Journal of Chemistry, 1953, 31, 775-84

Skatole Raw materials

Skatole Preparation Products

Skatole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83-34-1)3-Methylindole
Order Number:LE18434;LE2093;LE2475153
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:83-34-1)3-Methylindole
Order Number:sfd4862
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Skatole Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Skatole Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:83-34-1)3-Methylindole
LE18434;LE2093;LE2475153
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:83-34-1)3-Methylindole
sfd4862
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email